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Compound of Interest

Compound Name: MPC-0767

CAS No.: 1310540-31-8

Cat. No.: B15275873

Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like MPC-0767 is a critical component of laboratory safety and

regulatory compliance. This guide provides essential, step-by-step procedures for the safe

disposal of MPC-0767, a potent Hsp90 inhibitor and a prodrug of MPC-3100. Adherence to

these guidelines is paramount to ensure personal safety and minimize environmental impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be familiar with the inherent hazards of

MPC-0767 and its active form, MPC-3100. The following table summarizes the key hazard

information derived from the Safety Data Sheet (SDS) of MPC-3100.
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Hazard Statement Precautionary Statement

H302: Harmful if swallowed
P270: Do not eat, drink or smoke when using

this product.

H312: Harmful in contact with skin
P280: Wear protective gloves/ protective

clothing/ eye protection/ face protection.

H315: Causes skin irritation
P302 + P352: IF ON SKIN: Wash with plenty of

soap and water.

H319: Causes serious eye irritation

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

H332: Harmful if inhaled

P261: Avoid breathing dust/ fume/ gas/ mist/

vapours/ spray. P271: Use only outdoors or in a

well-ventilated area.

Experimental Protocols for Disposal
The disposal of MPC-0767 should be approached with the same rigor as any experimental

protocol. The following procedure outlines the necessary steps for the safe disposal of both

solid MPC-0767 and solutions containing the compound.

Disposal of Solid MPC-0767:

Containerization: Unused or waste solid MPC-0767 should be collected in a clearly labeled,

sealed container. The label should include the chemical name, hazard symbols, and the date

of accumulation.

Waste Stream: This container must be designated for chemical waste disposal and should

not be mixed with general laboratory trash.

Licensed Disposal Vendor: Arrange for the collection of the chemical waste by a licensed

hazardous waste disposal company. Follow all local, state, and federal regulations for the

packaging and transportation of chemical waste.
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Disposal of MPC-0767 Solutions:

Aqueous Solutions: Depending on the concentration and local regulations, small quantities of

aqueous solutions containing MPC-0767 may be treatable. However, it is generally

recommended to collect all solutions for chemical waste disposal.

Organic Solvent Solutions: Solutions of MPC-0767 in organic solvents must be collected in a

designated, sealed, and properly labeled waste container. The label should indicate the

solvent and the dissolved compound.

Compatibility: Ensure that the waste container is compatible with the solvent used. Do not

mix incompatible waste streams.

Professional Disposal: As with the solid form, arrange for disposal through a licensed

hazardous waste vendor.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of MPC-0767.

To cite this document: BenchChem. [Navigating the Safe Disposal of MPC-0767: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15275873/docs#navigating-the-safe-disposal-of-mpc-
0767-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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